1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine

• Molecular Formula: C15H17N5O5
• Molecular Weight: 347.33 g/mol
• IUPAC Name: [4-(2,5-dimethyl-4-nitropyrazole-3-carbonyl)piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C15H17N5O5/c1-10-12(20(23)24)13(17(2)16-10)15(22)19-7-5-18(6-8-19)14(21)11-4-3-9-25-11/h3-4,9H,5-8H2,1-2H3
• InChI Key: ZVCFUWRNWNVOHP-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1[N+](=O)[O-])C(=O)N2CCN(CC2)C(=O)C3=CC=CO3)C

Description

1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine, also known as FNCP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. FNCP is a piperazine derivative that has been shown to exhibit promising pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities.

Mechanism of Action

The exact mechanism of action of 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer. Additionally, 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine has been found to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine has been shown to exhibit a number of biochemical and physiological effects. It has been found to decrease the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine has also been shown to reduce pain sensitivity in animal models of pain. In cancer cells, 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine has been found to induce cell cycle arrest and apoptosis, leading to the death of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine in lab experiments is its potent anti-inflammatory and analgesic activities. This makes it a useful tool for studying the inflammatory response and pain pathways. Additionally, its antitumor properties make it a promising compound for studying cancer cell biology. However, one of the limitations of using 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are a number of potential future directions for research on 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine. One area of interest is its potential use as a radioprotective agent. Further studies are needed to determine the efficacy of 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine in protecting against radiation-induced damage in humans. Additionally, 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine has been found to inhibit the growth of various cancer cell lines in vitro. Further studies are needed to determine its efficacy in animal models of cancer and in clinical trials. Finally, the mechanism of action of 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine is not fully understood, and further studies are needed to elucidate its molecular targets and signaling pathways.

Synthesis Methods

The synthesis of 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine involves the reaction of 1-(2-furoyl)piperazine with 4-nitro-1,3-dimethyl-1H-pyrazole-5-carbonyl chloride in the presence of triethylamine. The reaction takes place in dichloromethane at room temperature, and the resulting product is purified by column chromatography. The yield of 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine is typically around 70%.

Scientific Research Applications

1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic activities in animal models of inflammation and pain. 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine has also been found to possess antitumor properties, inhibiting the growth of various cancer cell lines in vitro. Additionally, 1-(2-furoyl)-4-({4-nitro-1,3-dimethyl-1H-pyrazol-5-yl}carbonyl)piperazine has been investigated for its potential use as a radioprotective agent, as it has been shown to protect against radiation-induced damage in animal models.